Cas no 1804970-28-2 (Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide)

• Product Name: Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide
• CAS No: 1804970-28-2
• MF: C₁₄H₂₀F₆N₂O₄S₂
• MW: 458.440022468567
• MDL: MFCD18251285
• CID: 3043650
• PubChem ID: 354335038
• Update Time: 2025-06-08

Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide
• Ethyl(dimethyl)phenethylammonium Bis(trifluoromethanesulfonyl)imide
• E1283
• 1804970-28-2
• MFCD18251285
• XVNMSYLRWLNKMT-UHFFFAOYSA-N
• N-Ethyl-N,N-dimethyl-2-phenylethanaminium Bis((trifluoromethyl)sulfonyl)amide
• T71957
• Bis(trifluoromethylsulfonyl)azanide;ethyl-dimethyl-(2-phenylethyl)azanium
• CS-0378376
• N,N-Dimethyl-N-ethyl-N-phenethylammonium bis(trifluoromethanesulfonyl)imide
• N-Ethyl-N,N-dimethyl-2-phenylethan-1-aminium bis((trifluoromethyl)sulfonyl)amide

• MDL： MFCD18251285
• Inchi： 1S/C12H20N.C2F6NO4S2/c1-4-13(2,3)11-10-12-8-6-5-7-9-12;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h5-9H,4,10-11H2,1-3H3;/q+1;-1
• InChI Key： XVNMSYLRWLNKMT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C[N+](C)(C)CC.S(=O)(=O)(C(F)(F)F)[N-]S(=O)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 458.07686844g/mol
• Monoisotopic Mass: 458.07686844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86Ų

Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide

Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide (CAS No. 1804970-28-2): A Comprehensive Overview

Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide, with the CAS number 1804970-28-2, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This organometallic derivative, characterized by its unique structural and functional properties, plays a pivotal role in various applications, particularly in the development of advanced materials and pharmaceutical intermediates. The compound's distinct chemical composition, featuring a combination of ethyl, dimethyl, and 2-phenylethyl groups attached to an ammonium core, and bis(trifluoromethanesulfonyl)imide as a counterion, contributes to its versatility and reactivity.

The Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide molecule exhibits remarkable stability and solubility characteristics, making it an ideal candidate for use in a wide range of chemical reactions. Its bifunctional nature allows for the formation of stable complexes with various metal ions, which can be leveraged in catalytic processes. Recent studies have highlighted its potential in facilitating cross-coupling reactions, a crucial step in the synthesis of complex organic molecules. The compound's ability to act as a ligand in transition metal catalysis has opened new avenues for the development of more efficient and sustainable synthetic routes.

In the realm of pharmaceuticals, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its structural features make it a suitable candidate for derivatization into more complex pharmacophores. Researchers have been exploring its utility in the development of novel therapeutic agents targeting various diseases. The< strong>Bis(trifluoromethanesulfonyl)imide moiety, known for its stability and ease of functionalization, enhances the compound's potential as a building block in drug design. This has led to several innovative approaches in medicinal chemistry, where Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide is being integrated into libraries of compounds for high-throughput screening.

The compound's unique properties also make it valuable in materials science. Its ability to form stable ionic liquids has been exploited in the development of new solvents with tailored properties. These ionic liquids exhibit high thermal stability, low volatility, and excellent solvency for a wide range of organic compounds. Such characteristics are highly desirable in industrial processes where traditional solvents may pose environmental or safety concerns. Additionally, Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide has been investigated for its potential use in energy storage devices, such as supercapacitors and batteries. Its electrochemical properties contribute to improved performance and efficiency in these systems.

Recent advancements in computational chemistry have further enhanced our understanding of Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide's behavior. Molecular modeling studies have provided insights into its interaction with other molecules, shedding light on its mechanism of action in various applications. These computational approaches have been instrumental in predicting the compound's reactivity and stability under different conditions. Such knowledge is crucial for optimizing its use in industrial and laboratory settings.

The synthesis of Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic protocols that minimize byproduct formation and maximize yield. These protocols often involve the use of specialized catalysts and reagents that enhance reaction efficiency. The growing interest in green chemistry has also spurred efforts to develop more environmentally friendly synthetic routes for this compound.

The applications of Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide extend beyond traditional chemical research. Its unique properties have been leveraged in the development of new analytical techniques and sensors. For instance, its ability to form stable complexes with metal ions has been utilized in designing sensors for detecting trace amounts of metal pollutants in environmental samples. These sensors offer high sensitivity and selectivity, making them valuable tools for environmental monitoring.

In conclusion, Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide (CAS No. 1804970-28-2) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features and functional properties make it an indispensable tool in chemical synthesis, pharmaceutical development, materials science, and environmental monitoring. As research continues to uncover new applications for this compound, its significance is expected to grow even further.